Cas no 19955-28-3 ( )
structure
Product Name:
CAS No:19955-28-3
MF:C3H4O3S
MW:120.127059936523
CID:908714
PubChem ID:301479
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-oxooxathiolan-5-one
- 1,2-oxathiolan-5-on-2-oxide
- 1,2-oxathiolan-5-one 2-oxide
- 1,2-oxathiolan-5-one-2-oxide
- AC1L6YIK
- CTK0I2175
- NSC179319
- SureCN4814973
- SCHEMBL4814973
- NSC-179319
- 19955-28-3
- DTXSID10306681
-
-
- Inchi： 1S/C3H4O3S/c4-3-1-2-7(5)6-3/h1-2H2
- InChI Key： BULWHBVIPLVFMY-UHFFFAOYSA-N
- SMILES： S1(CCC(=O)O1)=O
Computed Properties
- Exact Mass: 119.98812
- Monoisotopic Mass: 119.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- Density: 1.63
- Boiling Point: 253°C at 760 mmHg
- Flash Point: 106.8°C
- Refractive Index: 1.584
- PSA: 43.37
- LogP: 0.46270
Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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